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Compound of Interest

Compound Name: Impurity C of Alfacalcidol

Cat. No.: B15540815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physicochemical properties of

Alfacalcidol Impurity C, a critical substance for consideration in the development and quality

control of Alfacalcidol-based pharmaceuticals. This document compiles available data on its

chemical identity, physical characteristics, and spectral properties, and outlines detailed

experimental protocols for its analysis.

Chemical Identity and Physical Properties
Alfacalcidol Impurity C is a recognized impurity of Alfacalcidol, a synthetic analog of vitamin D3.

[1][2] Its formation is monitored during the manufacturing process to ensure the purity and

safety of the final drug product.[3] The fundamental physicochemical properties of Alfacalcidol

Impurity C are summarized in the table below.
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Property Value References

IUPAC Name

(10R,13R,14R)-7-[(3S,5R)-3,5-

dihydroxy-2-methylcyclohexen-

1-yl]-14-methyl-13-[(2R)-6-

methylheptan-2-yl]-4-phenyl-

2,4,6-

triazatetracyclo[7.7.0.0²,⁶.0¹⁰,¹⁴

]hexadec-8-ene-3,5-dione

[4]

Synonyms pre-Alfacalcidol PTAD Adduct [2]

CAS Number 82266-85-1 [5][6]

Molecular Formula C₃₅H₄₉N₃O₄ [5][7]

Molecular Weight 575.78 g/mol [4][8]

Appearance Powder [6]

Solubility
Soluble in DMSO (6.67

mg/mL)
[6][8]

Melting Point Not publicly available.

Boiling Point Not publicly available.

Storage Conditions Desiccate at -20°C [6]

Logical Relationship and Formation Pathway
Alfacalcidol Impurity C is understood to be a process-related impurity and a potential

degradation product of Alfacalcidol. Its structure suggests it is an adduct formed from a reaction

involving a precursor or a degraded form of Alfacalcidol. The control of this impurity is a critical

aspect of quality assurance in the manufacturing of Alfacalcidol.
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Logical Relationship of Alfacalcidol Impurity C

Alfacalcidol
(Active Pharmaceutical Ingredient)

Alfacalcidol Impurity C
(Process-Related Impurity and

Degradation Product)

Degradation Path

Manufacturing Process
(Synthesis and Purification)

Formation
Degradation

(e.g., light, heat)
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General Experimental Workflow for Physicochemical Characterization

Sample Preparation

Physicochemical Analysis
Spectroscopic Analysis

Alfacalcidol Impurity C
Reference Standard

Dissolution in
appropriate solvent (e.g., DMSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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